4-ethoxy-3-fluoro-N-(2-(3-oxo-5,6,7,8-tetrahydrocinnolin-2(3H)-yl)ethyl)benzenesulfonamide
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Description
4-ethoxy-3-fluoro-N-(2-(3-oxo-5,6,7,8-tetrahydrocinnolin-2(3H)-yl)ethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C18H22FN3O4S and its molecular weight is 395.45. The purity is usually 95%.
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Scientific Research Applications
Cerebral Vasospasm Prevention
Studies have shown that certain benzenesulfonamide derivatives are effective in preventing cerebral vasospasm, a significant complication following subarachnoid hemorrhage. Research by Zuccarello et al. (1996) demonstrated that endothelin receptor antagonists, a category that includes some benzenesulfonamide derivatives, can effectively reduce the constriction of blood vessels caused by subarachnoid hemorrhage in a rabbit model. This suggests potential applications in treating vasospasm in humans [Zuccarello et al., 1996].
Antiproliferative Activity
Benzenesulfonamides have been explored for their antiproliferative effects against various cancer cell lines. Motavallizadeh et al. (2014) synthesized novel benzenesulfonamide derivatives and tested them against breast cancer and neuroblastoma cell lines. Some compounds exhibited significant antiproliferative activity, highlighting their potential as lead compounds in anticancer drug development [Motavallizadeh et al., 2014].
Photodynamic Therapy for Cancer
The use of benzenesulfonamide derivatives in photodynamic therapy for cancer treatment has been investigated. Pişkin et al. (2020) synthesized new zinc phthalocyanines substituted with benzenesulfonamide derivatives. These compounds exhibited high singlet oxygen quantum yield and good fluorescence properties, important for Type II mechanisms in photodynamic therapy, indicating their potential for cancer treatment [Pişkin et al., 2020].
Antimicrobial Activity
Research into the antimicrobial properties of benzenesulfonamide derivatives has been conducted. Sarvaiya et al. (2019) synthesized compounds containing benzenesulfonamide and evaluated their efficacy against various bacteria and fungi. Their findings indicate potential applications in combating microbial infections [Sarvaiya et al., 2019].
Properties
IUPAC Name |
4-ethoxy-3-fluoro-N-[2-(3-oxo-5,6,7,8-tetrahydrocinnolin-2-yl)ethyl]benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22FN3O4S/c1-2-26-17-8-7-14(12-15(17)19)27(24,25)20-9-10-22-18(23)11-13-5-3-4-6-16(13)21-22/h7-8,11-12,20H,2-6,9-10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QKWIWHLWKHCIAC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C(C=C1)S(=O)(=O)NCCN2C(=O)C=C3CCCCC3=N2)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22FN3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
395.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.